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Compound of Interest

Compound Name: RTC-5

Cat. No.: B1427786 Get Quote

Application Notes and Protocols for RTC-5
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of RTC-5 stock solutions for use

in experimental settings. RTC-5, also known as TRC-382, is an optimized phenothiazine

compound with demonstrated anti-cancer properties.[1][2] It functions by concomitantly

downregulating the PI3K-AKT and RAS-ERK signaling pathways.[1]

Chemical Properties
A summary of the key chemical properties of RTC-5 is provided in the table below.
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Property Value

Synonyms

TRC-382, N-[3-(3-Chloro-10,11-dihydro-5H-

dibenz[b,f]azepin-5-yl)propyl]-4-

(trifluoromethoxy)benzenesulfonamide

Molecular Formula C₂₄H₂₂ClF₃N₂O₃S

IUPAC Name

N-[3-(2-chloro-5,6-dihydrobenzo[b]

[1]benzazepin-11-yl)propyl]-4-

(trifluoromethoxy)benzenesulfonamide

Solubility Soluble in DMSO.[2]

Purity ≥95%

Boiling Point 596.3±60.0°C at 760 mmHg

Density 1.4±0.1 g/cm³

Stock Solution Preparation
Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. The following protocols are recommended for dissolving RTC-5.

Note: If precipitation or phase separation is observed during preparation, gentle heating and/or

sonication can be used to facilitate dissolution.[1]

Protocol 1: For In Vitro and In Vivo Applications

This protocol utilizes a combination of solvents to achieve a clear solution.
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Solvent Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Solubility ≥ 1.5 mg/mL (2.94 mM)

Protocol 2: For In Vivo Applications (Corn Oil Base)

This protocol is suitable for experiments requiring a corn oil-based vehicle.

Solvent Percentage

DMSO 10%

Corn Oil 90%

Solubility ≥ 1.5 mg/mL (2.94 mM)

Example Preparation for Protocol 2 (1 mL working solution): To prepare a 1 mL working

solution, add 100 μL of a 15.0 mg/mL DMSO stock solution to 900 μL of corn oil and mix

thoroughly.[1]

Storage and Stability
To prevent degradation of the compound due to repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into single-use volumes before storage.[1]

Storage Temperature Storage Period

-80°C 2 years

-20°C 1 year
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Experimental Protocols
RTC-5 has been shown to inhibit the growth of H1650 lung adenocarcinoma cells with a GI₅₀ of

12.6 μM after 48 hours of treatment.[1] It also demonstrates negative regulation of the PI3K-

AKT and RAS-ERK pathways by reducing the levels of phospho-AKT and phospho-ERK after

24 hours of treatment at concentrations between 20-40 μM.[1]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for preparing RTC-5 stock solutions and

their application in cell-based assays.
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Stock Solution Preparation

Experimental Application

Weigh RTC-5 Powder

Dissolve in appropriate solvent
(e.g., 100% DMSO)

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw a single aliquot

Retrieve for experiment

Prepare working solutions by diluting
the stock in cell culture medium

Treat cells with various concentrations of RTC-5

Incubate for desired time
(e.g., 24-48 hours)

Analyze cellular response
(e.g., cell viability, protein phosphorylation)

Click to download full resolution via product page

Caption: Workflow for RTC-5 stock solution preparation and use.
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Signaling Pathway
The diagram below illustrates the signaling pathway targeted by RTC-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. bocsci.com [bocsci.com]

To cite this document: BenchChem. [preparing RTC-5 stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1427786#preparing-rtc-5-stock-solutions-for-
experiments]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1427786?utm_src=pdf-body
https://www.benchchem.com/product/b1427786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1427786?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rtc-5.html
https://www.bocsci.com/product/rtc-5-cas-1423077-49-9-380617.html
https://www.benchchem.com/product/b1427786#preparing-rtc-5-stock-solutions-for-experiments
https://www.benchchem.com/product/b1427786#preparing-rtc-5-stock-solutions-for-experiments
https://www.benchchem.com/product/b1427786#preparing-rtc-5-stock-solutions-for-experiments
https://www.benchchem.com/product/b1427786#preparing-rtc-5-stock-solutions-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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